Cas no 1222767-53-4 (2-10-(Dimethylamino)-5-fluoro-3-oxo-3H-benzocxanthen-7-yl-1,4-benzenedicarboxylic Acid)

• Product name: 2-10-(Dimethylamino)-5-fluoro-3-oxo-3H-benzocxanthen-7-yl-1,4-benzenedicarboxylic Acid
• CAS No: 1222767-53-4
• MF: C₂₇H₁₈FNO₆
• MW: 471.433331012726
• CID: 2085893

2-10-(Dimethylamino)-5-fluoro-3-oxo-3H-benzocxanthen-7-yl-1,4-benzenedicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[10-(Dimethylamino)-5-fluoro-3-oxo-3H-benzo[c]xanthen-7-yl]-1,4-benzenedicarboxylic Acid
• 2-[3-Oxo-5-fluoro-10-(dimethylamino)-3H-benzo[c]xanthene-7-yl]terephthalic acid
• 2-10-(Dimethylamino)-5-fluoro-3-oxo-3H-benzocxanthen-7-yl-1,4-benzenedicarboxylic Acid

• Inchi： 1S/C27H18FNO6/c1-29(2)14-4-7-18-23(10-14)35-25-16-8-5-15(30)11-19(16)22(28)12-21(25)24(18)20-9-13(26(31)32)3-6-17(20)27(33)34/h3-12H,1-2H3,(H,31,32)(H,33,34)
• InChI Key： HJOQBXHBGYTNDW-UHFFFAOYSA-N
• SMILES： FC1=CC2C(=C3C=CC(C=C31)=O)OC1C=C(C=CC=1C=2C1C=C(C(=O)O)C=CC=1C(=O)O)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 1140
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans